N-{[(3-chlorophenyl)formohydrazido](phenyl)methylidene}-4-methylbenzene-1-sulfonamide

• Molecular Formula: C21H18ClN3O3S
• Molecular Weight: 427.9 g/mol
• IUPAC Name: N-[(3-chlorobenzoyl)amino]-N//'-(4-methylphenyl)sulfonylbenzenecarboximidamide
• InChI: InChI=1S/C21H18ClN3O3S/c1-15-10-12-19(13-11-15)29(27,28)25-20(16-6-3-2-4-7-16)23-24-21(26)17-8-5-9-18(22)14-17/h2-14H,1H3,(H,23,25)(H,24,26)
• InChI Key: IBYINTBMUVMGFX-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/N=C(\C2=CC=CC=C2)/NNC(=O)C3=CC(=CC=C3)Cl
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=C(C2=CC=CC=C2)NNC(=O)C3=CC(=CC=C3)Cl

Description

N-{[(3-chlorophenyl)formohydrazido](phenyl)methylidene}-4-methylbenzene-1-sulfonamide, commonly known as Sulfamethoxazole, belongs to the class of sulfonamide antibiotics. It is widely used in the treatment of bacterial infections, such as urinary tract infections, respiratory infections, and ear infections. The compound was first synthesized in the 1960s and has since been extensively studied for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

Sulfamethoxazole works by inhibiting the synthesis of folic acid in bacteria. Folic acid is an essential component of nucleic acid synthesis, and its inhibition leads to the inhibition of bacterial growth. Sulfamethoxazole selectively targets bacteria without affecting human cells, making it an effective and safe antibiotic.
Biochemical and Physiological Effects:
Sulfamethoxazole has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of dihydropteroate synthase, an enzyme involved in the synthesis of folic acid. The compound has also been shown to have anti-inflammatory properties, making it potentially useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

Sulfamethoxazole has a number of advantages as a laboratory reagent. It is readily available, relatively inexpensive, and has a well-established synthesis method. However, the compound has limitations in terms of its stability and solubility, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for research on Sulfamethoxazole. One area of interest is the development of new analogs with improved antibacterial properties. Another area of interest is the potential use of Sulfamethoxazole in the treatment of other diseases, such as cancer and autoimmune disorders. Additionally, research on the biochemical and physiological effects of Sulfamethoxazole may lead to the development of new treatments for inflammatory diseases.

Synthesis Methods

The synthesis of Sulfamethoxazole involves the reaction of 4-methylbenzenesulfonyl chloride with N-[(3-chlorophenyl)formohydrazido]phenylmethanamine in the presence of a base. The resulting product is then treated with sodium hydroxide to form the final compound. The synthesis method has been well established and is widely used in the pharmaceutical industry.

Scientific Research Applications

Sulfamethoxazole has been extensively studied for its antibacterial properties. It has been shown to inhibit the growth of a wide range of bacteria, including both gram-positive and gram-negative bacteria. The compound has also been studied for its potential use in the treatment of other diseases, such as cancer and autoimmune disorders.